Cas no 67990-66-3 (N-(2-Amino-4-chlorophenyl)anthranilic Acid)

• Product Name: N-(2-Amino-4-chlorophenyl)anthranilic Acid
• CAS No: 67990-66-3
• MF: C₁₃H₁₁ClN₂O₂
• MW: 262.691642045975
• CID: 499747
• PubChem ID: 24849293
• Update Time: 2025-10-28

N-(2-Amino-4-chlorophenyl)anthranilic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((2-Amino-4-chlorophenyl)amino)benzoic acid
• 2-(2-amino-4-chloroanilino)benzoic acid
• Benzoicacid, 2-[(2-amino-4-chlorophenyl)amino]-
• N-(2-AMINO-4-CHLOROPHENYL)ANTHRANILIC ACID
• 2-(2-Amino-4-chlorphenyl)aminobenzencarbonsaeure
• 2-[(2-amino-4-chlorophenyl)amino]-benzoic acid
• BIDD:GT0706
• N-(4-chloro-2-aminophenyl)anthranilic acid
• BS-42303
• DTXSID60346259
• 67990-66-3
• 2-[(2-amino-4-chlorophenyl)amino]benzoic acid
• 2-(2-amino-4-chlorophenylamino)benzoic acid
• N-(2-amino-4-chlorophenyl)anthranilic
• Benzoic acid, 2-[(2-amino-4-chlorophenyl)amino]-
• FT-0641156
• InChI=1/C13H11ClN2O2/c14-8-5-6-12(10(15)7-8)16-11-4-2-1-3-9(11)13(17)18/h1-7,16H,15H2,(H,17,18
• 2-(2-Amino-4-chloroanilino)benzoic acid #
• AC-15013
• 2-[(2-azanyl-4-chloranyl-phenyl)amino]benzoic acid
• N-(2-Amino-4-chlorophenyl)anthranilic acid, 97%
• SCHEMBL1365407
• MFCD00007775
• A835957
• 2-((2-Amino-4-chlorophenyl)amino)benzoicacid
• QVC547K4GH
• AKOS005067379
• ARD194025
• Clozapine Impurity 8
• DB-055095
• N-(2-Amino-4-chlorophenyl)anthranilic Acid

• MDL： MFCD00007775
• Inchi： 1S/C13H11ClN2O2/c14-8-5-6-12(10(15)7-8)16-11-4-2-1-3-9(11)13(17)18/h1-7,16H,15H2,(H,17,18)
• InChI Key： HMVPMZFEYCGSTC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)NC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 262.05100
• Monoisotopic Mass: 262.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: nothing
• Topological Polar Surface Area: 75.4A^2

Experimental Properties

• Density: 1.441±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 191 °C (dec.) (lit.)
• Boiling Point: 442.4°C at 760 mmHg
• Flash Point: 221.4°C
• Refractive Index: 1.716
• Solubility: Insuluble (7.9E-3 g/L) (25 ºC),
• PSA: 75.35000
• LogP: 4.01820

N-(2-Amino-4-chlorophenyl)anthranilic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at recommended temperature

Additional information on N-(2-Amino-4-chlorophenyl)anthranilic Acid

N-(2-Amino-4-chlorophenyl)anthranilic Acid (CAS No. 67990-66-3): A Comprehensive Overview

N-(2-Amino-4-chlorophenyl)anthranilic Acid (CAS No. 67990-66-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-Amino-4-chloro-N-(2-aminophenyl)benzoic acid, is characterized by its unique structural features, which include an anthranilic acid moiety and a substituted aniline group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of N-(2-Amino-4-chlorophenyl)anthranilic Acid consists of a benzene ring with an amino group and a chloro substituent at the 2 and 4 positions, respectively, attached to another benzene ring through a carboxylic acid group. This arrangement provides the compound with a high degree of functional versatility, allowing it to participate in a wide range of chemical reactions and interactions with biological targets.

Recent studies have highlighted the potential of N-(2-Amino-4-chlorophenyl)anthranilic Acid in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of novel anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory potential, N-(2-Amino-4-chlorophenyl)anthranilic Acid has shown promise in the development of anticancer drugs. A study conducted by a team of researchers at the National Cancer Institute found that certain derivatives of this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis, suggesting that these derivatives could be developed into effective anticancer agents.

The pharmacological properties of N-(2-Amino-4-chlorophenyl)anthranilic Acid have also been explored in the context of neurodegenerative diseases. Preliminary studies have indicated that this compound and its derivatives can cross the blood-brain barrier and exert neuroprotective effects. These findings suggest that N-(2-Amino-4-chlorophenyl)anthranilic Acid could be a valuable lead compound for the development of treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of N-(2-Amino-4-chlorophenyl)anthranilic Acid typically involves multi-step reactions, starting from readily available starting materials such as 2-amino-4-chlorobenzonitrile and anthranilic acid. The reaction conditions are carefully optimized to ensure high yields and purity, making this compound accessible for further research and development. Advanced synthetic methods, including catalytic processes and green chemistry approaches, have been employed to improve the efficiency and sustainability of the synthesis.

In terms of safety and toxicity, extensive studies have been conducted to evaluate the potential risks associated with N-(2-Amino-4-chlorophenyl)anthranilic Acid. Preclinical data indicate that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further clinical evaluation. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in humans.

The future prospects for N-(2-Amino-4-chlorophenyl)anthranilic Acid are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring new applications in various therapeutic areas. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are crucial to advancing this compound from preclinical studies to clinical trials and ultimately to market approval.

In conclusion, N-(2-Amino-4-chlorophenyl)anthranilic Acid (CAS No. 67990-66-3) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for the development of novel therapeutic agents. Continued research into this compound will likely yield important insights into its mechanisms of action and therapeutic applications, contributing to advancements in drug discovery and development.